Cas no 2171610-75-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid is a specialized Fmoc-protected amino acid derivative, designed for peptide synthesis applications. Its key structural features include an octahydro-1H-isoindole scaffold, which enhances conformational rigidity, and an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The carboxylic acid functionality allows for efficient coupling reactions, while the sterically hindered isoindole core contributes to improved peptide stability. This compound is particularly valuable for constructing constrained peptides or peptidomimetics, where backbone rigidity is critical for biological activity or structural studies. Its high purity and well-defined stereochemistry make it suitable for demanding synthetic applications in medicinal chemistry and biochemical research.
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid structure
2171610-75-4 structure
Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid
CAS No:2171610-75-4
MF:C27H30N2O5
MW:462.537507534027
CID:6454780
PubChem ID:165510041
Update Time:2025-05-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid
    • EN300-1550060
    • 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-octahydro-1H-isoindole-3a-carboxylic acid
    • 2171610-75-4
    • Inchi: 1S/C27H30N2O5/c1-17(24(30)29-14-18-8-6-7-13-27(18,16-29)25(31)32)28-26(33)34-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,28,33)(H,31,32)
    • InChI Key: DNORZBDKDJONPJ-UHFFFAOYSA-N
    • SMILES: OC(C12CCCCC1CN(C(C(C)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)C2)=O

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.9Ų

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid Pricemore >>

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Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic Acid (CAS No. 2171610-75-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid, identified by its CAS number 2171610-75-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a propanoyl moiety, all linked to an octahydroisoindole backbone. This structural complexity not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug design and discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Among these, isoindole derivatives have shown considerable promise due to their ability to interact with biological targets in a highly specific manner. The presence of the fluorenylmethoxycarbonyl group in this compound suggests that it may exhibit enhanced stability and bioavailability, which are critical factors for the development of effective pharmaceutical agents.

One of the most compelling aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in the synthesis of peptidomimetics and other bioactive compounds that mimic the structure and function of natural peptides. This approach has shown great promise in the treatment of various diseases, including cancer and inflammatory disorders.

The pharmacological properties of this compound have been the focus of numerous studies aimed at elucidating its mechanism of action. Initial investigations suggest that it may interact with specific receptors or enzymes involved in disease pathways, thereby modulating cellular processes. For instance, studies have indicated that derivatives of isoindole can exhibit anti-inflammatory and antioxidant properties, which could be beneficial in conditions such as arthritis and neurodegenerative diseases.

In addition to its therapeutic potential, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-isoindole-3a-carboxylic acid has also been investigated for its role in chemical biology research. Its unique structural features make it an excellent candidate for studying protein-ligand interactions and for developing probes that can visualize biological processes at the molecular level. Such studies are crucial for understanding the fundamental mechanisms underlying various biological functions and for identifying new targets for therapeutic intervention.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step process involves the careful selection and manipulation of reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency, which is essential for large-scale pharmaceutical applications. Additionally, computational tools and machine learning algorithms are being increasingly used to predict optimal synthetic routes, further enhancing the accessibility of such compounds.

The safety profile of 2-2-(9H-fluoren -9 -yl)methoxycarbonylamino)propanoyloctahydro -1 H -isoindole -3a -carboxylic acid is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess its potential side effects and to determine safe dosage levels. These studies often involve both in vitro and in vivo experiments to evaluate acute and chronic toxicity. The results from these studies are crucial for ensuring that the compound is safe for human use and do not pose any significant health risks.

The regulatory landscape surrounding the development and approval of new drugs also plays a significant role in the progression of compounds like this one. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing and documentation before approving a new drug for market use. This ensures that patients receive medications that are both effective and safe.

In conclusion, 2 - 2 - ({( 9 H -fluorene -9 - ylmethoxycarbonyl }amino ) propanoyloctahydro -1 H -isoindole -3a carboxylic acid (CAS No .2171610 -75 -4 ) represents a significant advancement in pharmaceutical chemistry . Its unique structure , potential therapeutic applications , and ongoing research make it a promising candidate for future drug development . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes .

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